Cas no 1040665-46-0 (N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide)

• Product Name: N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide
• CAS No: 1040665-46-0
• MF: C₁₉H₁₈N₆O₄S
• MW: 426.449021816254
• CID: 6265739
• PubChem ID: 25795969
• Update Time: 2025-10-30

N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide
• AKOS024495029
• N-[2-[[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]pyridine-3-sulfonamide
• N-(2-((3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)pyridine-3-sulfonamide
• F5073-0402
• 1040665-46-0

• Inchi： 1S/C19H18N6O4S/c1-28-16-7-3-2-6-15(16)19-23-22-17-8-9-18(24-25(17)19)29-12-11-21-30(26,27)14-5-4-10-20-13-14/h2-10,13,21H,11-12H2,1H3
• InChI Key： SNOTZGSBMOHLAR-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NCCOC1C=CC2=NN=C(C3C=CC=CC=3OC)N2N=1)(=O)=O

Computed Properties

• Exact Mass: 426.11102425g/mol
• Monoisotopic Mass: 426.11102425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide

Professional Introduction to N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide and CAS No. 1040665-46-0

N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by the CAS number 1040665-46-0, represents a novel class of molecules with potential applications in drug discovery and therapeutic development. The intricate structure of this compound, featuring a pyridine core and sulfonamide functional groups, makes it a subject of extensive research for its pharmacological properties.

The molecular architecture of N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide is characterized by its complex heterocyclic system. The presence of a pyridazine ring fused with a triazolopyridine moiety introduces unique electronic and steric properties that can influence its interaction with biological targets. This structural complexity has made it a focal point for researchers exploring new pharmacophores for therapeutic intervention.

In recent years, there has been a growing interest in the development of molecules that can modulate inflammatory pathways and immune responses. The sulfonamide group in N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide is particularly noteworthy, as sulfonamides are well-known for their biological activity. This functional group has been extensively studied for its potential to interact with various enzymes and receptors involved in inflammatory processes.

One of the most exciting aspects of this compound is its potential role in the treatment of chronic inflammatory diseases. Current research suggests that molecules targeting inflammatory pathways can offer significant therapeutic benefits. The unique structure of N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide may provide a novel approach to modulate these pathways by interacting with key targets such as cytokine receptors and signaling enzymes.

Recent studies have highlighted the importance of understanding the molecular interactions between small molecules and biological targets. Computational modeling and experimental techniques have been employed to elucidate the binding mechanisms of N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide with potential therapeutic targets. These studies have provided valuable insights into how the compound can be optimized for better efficacy and selectivity.

The synthesis of N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The development of efficient synthetic routes is crucial for further exploration of its pharmacological properties.

Preclinical studies have begun to explore the potential therapeutic applications of N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide. These studies have shown promising results in models of inflammation and immune response modulation. The compound's ability to interact with key biological targets suggests that it may have broad therapeutic potential.

The future direction of research on N-(2-{[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)pyridine-3-sulfonamide will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Additionally, understanding the mechanisms by which this compound exerts its effects will be crucial for developing effective drug candidates.

In conclusion，N-(2-{[3-(2-methoxyphenyl)-[1， 24 triazolo [ 43 b ] py rid azin - 6 - yl ] oxy } eth yl ) py rid ine - 33 sulf on am ide is a promising compound with significant potential in pharmaceutical applications。 Its complex structure， featuring a py rid ine core and sulf on am ide functional groups， makes it an intriguing subject for further research。 As our understanding of biological pathways continues to expand， compounds like this one will play a crucial role in the development of new therapies for various diseases。